N-propylpyridin-3-amine

• IUPAC Name: N-propylpyridin-3-amine
• InChI: InChI=1S/C8H12N2/c1-2-5-10-8-4-3-6-9-7-8/h3-4,6-7,10H,2,5H2,1H3
• InChI Key: KUVIIDSVSSBWCW-UHFFFAOYSA-N
• Canonical SMILES: CCCNC1=CN=CC=C1
• Molecular Formula: C8H12N2
• DSSTOX Substance ID: DTXSID80625472
• Molecular Weight: 136.19 g/mol
• CAS RN: 25560-12-7

Description

N-propylpyridin-3-amine (NPP) is an organic compound that belongs to the family of pyridine derivatives. NPP is an important intermediate in the synthesis of a variety of pharmaceuticals, agrochemicals, and other compounds. It has been widely studied due to its unique properties, such as its ability to act as a catalyst, its low toxicity, and its solubility in both polar and nonpolar solvents. NPP has gained considerable attention in recent years due to its potential applications in medicinal chemistry, biochemistry, and materials science.

Scientific Research Applications

Photoredox Catalysis in Aromatic Carbon-Hydrogen Functionalization

N-propylpyridin-3-amine has potential applications in photoredox catalysis, particularly in the functionalization of aromatic carbon-hydrogen bonds. Romero et al. (2015) demonstrated the utility of an organic photoredox-based catalyst system, including acridinium photooxidant and a nitroxyl radical, for site-selective amination of aromatics with heteroaromatic azoles of interest in pharmaceutical research. This method leverages visible light and oxygen to form carbon-nitrogen bond motifs significant in medicinal chemistry (Romero et al., 2015).

Aminocarbonylation of Nitrogen-Containing Iodo-Heteroaromatics

The compound is relevant in the aminocarbonylation of nitrogen-containing iodo-heteroaromatics. Takács et al. (2007) utilized primary and secondary amines, including amino acid methyl esters, in palladium-catalyzed aminocarbonylation of 3-iodopyridine and other iodopyrazines. This process is significant for synthesizing N-substituted nicotinamides and pyridyl-glyoxylamides, compounds of potential biological importance (Takács et al., 2007).

Chemiluminescence Generation in Analytical Chemistry

N-propylpyridin-3-amine can be involved in generating chemiluminescence, a critical reaction in analytical chemistry. Noffsinger and Danielson (1987) discovered that aliphatic amines, including mono-, di-, and tri-n-propylamines, act as chemiluminescent reducing agents. This finding is significant for developing sensitive analytical methods (Noffsinger & Danielson, 1987).

Gold(III) Complex-Catalyzed Synthesis in Organic Chemistry

In organic chemistry, the synthesis of propargylamines via a gold(III) complex-catalyzed reaction involves aldehydes, amines, and alkynes. Lo et al. (2009) achieved excellent diastereoselectivities in this reaction using chiral prolinol derivatives as the amine component. The [Au(C^N)Cl 2 ] complex demonstrated high efficiency and recyclability in these reactions (Lo et al., 2009).